Benzyl 3-hydroxy-3-(2-oxocyclohexyl)azetidine-1-carboxylate

• Molecular Formula: C17H21NO4
• Molecular Weight: 303.35 g/mol
• IUPAC Name: benzyl 3-hydroxy-3-(2-oxocyclohexyl)azetidine-1-carboxylate
• InChI: InChI=1S/C17H21NO4/c19-15-9-5-4-8-14(15)17(21)11-18(12-17)16(20)22-10-13-6-2-1-3-7-13/h1-3,6-7,14,21H,4-5,8-12H2
• InChI Key: QOINFGBPNFXCPY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)C(C1)C2(CN(C2)C(=O)OCC3=CC=CC=C3)O

Description

Benzyl 3-hydroxy-3-(2-oxocyclohexyl)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C17H21NO4 and its molecular weight is 303.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-(trimethylsiloxy)cyclohexene (200 mg, 1.17 mmol) and benzyl 3-oxoazetidine-1-carboxylate (289 mg, 1.41 mmol), prepared using procedures similar to those described in Reference 3, in tetrahydrofuran (3.90 mL) was cooled to −78° C. for 10 minutes followed by the addition of titanium tetrachloride (0.13 mL, 1.17 mmol). The reaction mixture stirred for an additional 5 hours at −78° C. The mixture was quenched with aqueous sodium bicarbonate and the aqueous layer was extracted with ether (2×). The organic layer was separated, dried over anhydrous sodium sulfate, filtered and the filtrate was concentrated in vacuo. The residue was purified on silica gel chromatography column (3:2 hexanes/ethyl acetate) to afford benzyl 3-hydroxy-3-(2-oxocyclohexyl)azetidine-1-carboxylate (328 mg, 37%). 1H NMR (CDCl3): 7.28-7.34 (m, 5H), 5.08 (s, 2H), 4.02 (d, 1H), 3.89 (d, 1H), 3.87 (s, 1H), 3.55 (s, 1H), 2.71 (q, 1H), 2.29-2.43 (m, 2H), 2.11 (s, 2H), 1.95 (s, 1H), 1.66 (d, 3H); MS (EI) for C17H21NO4: 303 (MH+).